Cas no 32931-66-1 (2-methoxy-6-nitro-9-phenoxyacridine)

• Product Name: 2-methoxy-6-nitro-9-phenoxyacridine
• CAS No: 32931-66-1
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 1458844
• PubChem ID: 208750
• Update Time: 2025-04-20

2-methoxy-6-nitro-9-phenoxyacridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-nitro-9-phenoxyacridine
• BRN 1552619
• 5-21-05-00302 (Beilstein Handbook Reference)
• Acridine, 2-methoxy-6-nitro-9-phenoxy-
• DTXSID90186584
• 32931-66-1

• Inchi： 1S/C20H14N2O4/c1-25-15-8-10-18-17(12-15)20(26-14-5-3-2-4-6-14)16-9-7-13(22(23)24)11-19(16)21-18/h2-12H,1H3
• InChI Key： IDXKYFHLZNKDCV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=C2C=CC(=CC2=NC2C=CC(=CC1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.09542
• Monoisotopic Mass: 346.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 74.49